Cas no 21279-57-2 (1-(Pyrimidin-2-yl)-1,4-diazepane)

• Product Name: 1-(Pyrimidin-2-yl)-1,4-diazepane
• CAS No: 21279-57-2
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• MDL: MFCD06738258
• CID: 51755
• PubChem ID: 2772409
• Update Time: 2025-06-25

1-(Pyrimidin-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrimidin-2-yl)-1,4-diazepane
• 1-(2-PYRIMIDYL)HOMOPIPERAZINE
• 1-PYRIMIDIN-2-YL-1,4-DIAZEPANE
• 1-(2-pyrimidinyl)-1,4-diazepane
• 1-(2-Pyrimidinyl)homopiperazine
• 1-(2-Pyrimidyl)-homopiperazin
• 1-(2-pyrimidyl)-homopiperazine
• 1-pyrimidin-2-yl-1,4-diazaperhydroepine
• 1-pyrimidin-2-yl-1,4-diazepane(SALTDATA: FREE)
• A879170
• SB56637
• DTXSID70378248
• SCHEMBL1254909
• CS-0270851
• AKOS000128007
• MFCD06738258
• AM84741
• LZOGPVCTSDAYIP-UHFFFAOYSA-N
• EN300-145348
• FT-0744109
• 21279-57-2
• 1-PYRIMIDIN-2-YL-[1,4]DIAZEPANE
• H10166
• GS-5608
• BB 0248126
• STK801426

• MDL： MFCD06738258
• Inchi： 1S/C9H14N4/c1-4-11-9(12-5-1)13-7-2-3-10-6-8-13/h1,4-5,10H,2-3,6-8H2
• InChI Key： LZOGPVCTSDAYIP-UHFFFAOYSA-N
• SMILES： N1(C2N=CC=CN=2)CCNCCC1

Computed Properties

• Exact Mass: 178.12200
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: nothing
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u9ec4\u8272\u6db2\u4f53","dst":"Yellow liquid"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.537
• PSA: 41.05000
• LogP: 0.67010
• Sensitiveness: Air Sensitive
• Vapor Pressure: No data available

1-(Pyrimidin-2-yl)-1,4-diazepane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Pyrimidin-2-yl)-1,4-diazepane

Professional Introduction to Compound with CAS No. 21279-57-2 and Product Name: 1-(Pyrimidin-2-yl)-1,4-diazepane

The compound with the CAS number 21279-57-2 and the product name 1-(Pyrimidin-2-yl)-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyrimidine ring linked to a diazepane core, has garnered considerable attention due to its unique structural properties and potential biological activities. The pyrimidine moiety is a well-known pharmacophore in medicinal chemistry, often found in nucleoside analogs and kinase inhibitors, while the diazepane scaffold is recognized for its role in modulating central nervous system (CNS) functions. The combination of these two structural elements suggests a compound with multifaceted therapeutic applications.

Recent research has highlighted the importance of 1-(Pyrimidin-2-yl)-1,4-diazepane in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and potential neuroprotective effects. The pyrimidine ring contributes to interactions with various biological targets, such as enzymes and receptors, while the diazepane core enhances solubility and bioavailability. These characteristics make it an attractive candidate for further investigation in drug discovery.

In particular, the anti-inflammatory potential of 1-(Pyrimidin-2-yl)-1,4-diazepane has been extensively explored. In vitro studies have shown that this compound can inhibit key pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These effects are comparable to those of existing nonsteroidal anti-inflammatory drugs (NSAIDs) but with potentially fewer side effects. The mechanism of action involves modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK. This suggests that 1-(Pyrimidin-2-yl)-1,4-diazepane could be a valuable addition to the arsenal of anti-inflammatory therapies.

Beyond its anti-inflammatory properties, 1-(Pyrimidin-2-yl)-1,4-diazepane has also shown promise in pain management research. Preclinical studies indicate that this compound can effectively reduce pain hypersensitivity by interacting with opioid receptors and other pain-signaling pathways. The pyrimidine moiety plays a crucial role in these interactions by forming hydrogen bonds with receptor residues. This dual-action mechanism—anti-inflammatory and analgesic—makes 1-(Pyrimidin-2-yl)-1,4-diazepane a compelling candidate for treating chronic pain conditions where inflammation is a contributing factor.

The neuroprotective potential of 1-(Pyrimidin-2-yl)-1,4-diazepane is another area of active investigation. Oxidative stress and neuroinflammation are key pathological processes in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and reduce inflammatory markers in neuronal cells. The diazepane core appears to enhance these protective effects by stabilizing protein structures and preventing oxidative damage. These findings suggest that 1-(Pyrimidin-2-yl)-1,4-diazepane could be developed into a therapeutic agent for neurodegenerative disorders.

The synthesis of 1-(Pyrimidin-2-yl)-1,4-diazepane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key synthetic steps include condensation reactions between pyrimidine derivatives and diamines under controlled temperature and pH conditions. Advances in catalytic methods have improved the efficiency of these reactions, making it possible to produce larger quantities of the compound for research purposes. Additionally, computational chemistry techniques have been employed to optimize synthetic pathways and predict the structural properties of analogs.

In conclusion, 21279-57-2and its corresponding product name, 1-(Pyrimidin-2 -y l)- 1 , 4 -diazep ane, represent a significant contribution to pharmaceutical chemistry with their unique structural features and promising biological activities. The combination of a pyrimidine ring and a diazepane core offers multifaceted therapeutic potential, including anti-inflammation , analgesia ,and neuroprotection . Further research is warranted to fully elucidate their mechanisms of action and explore their clinical applications . As our understanding of these compounds grows , they hold great promise for addressing some of today's most challenging medical conditions .